N-(cyanomethyl)-2-(1-methyl-1H-pyrazol-4-yl)-1,3-thiazole-4-carboxamide

• IUPAC Name: N-(cyanomethyl)-2-(1-methylpyrazol-4-yl)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C10H9N5OS/c1-15-5-7(4-13-15)10-14-8(6-17-10)9(16)12-3-2-11/h4-6H,3H2,1H3,(H,12,16)
• InChI Key: JTMFPLSXMICBPC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=NC(=CS2)C(=O)NCC#N
• Molecular Formula: C10H9N5OS
• Molecular Weight: 247.28 g/mol

Description

N-(cyanomethyl)-2-(1-methyl-1H-pyrazol-4-yl)-1,3-thiazole-4-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a member of the thiazole family and has a unique chemical structure that makes it an attractive target for drug development.

Mechanism of Action

The mechanism of action of N-(cyanomethyl)-2-(1-methyl-1H-pyrazol-4-yl)-1,3-thiazole-4-carboxamide is not fully understood. However, it is believed that this compound exerts its therapeutic effects by modulating various signaling pathways in the body. For example, it has been shown to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response.
Biochemical and Physiological Effects:
N-(cyanomethyl)-2-(1-methyl-1H-pyrazol-4-yl)-1,3-thiazole-4-carboxamide has been shown to have various biochemical and physiological effects. For example, it has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). It has also been shown to inhibit the proliferation of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(cyanomethyl)-2-(1-methyl-1H-pyrazol-4-yl)-1,3-thiazole-4-carboxamide in lab experiments is its high potency and selectivity. This compound has been shown to exhibit strong activity against various targets, making it an attractive candidate for drug development. However, one of the limitations of using this compound is its relatively complex synthesis method, which can make it difficult to produce in large quantities.

Future Directions

There are several future directions for research on N-(cyanomethyl)-2-(1-methyl-1H-pyrazol-4-yl)-1,3-thiazole-4-carboxamide. One possible direction is to investigate its potential use in the treatment of neurodegenerative diseases. Another direction is to explore its potential as a therapeutic agent for other inflammatory diseases such as rheumatoid arthritis. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify its potential side effects.

Synthesis Methods

The synthesis of N-(cyanomethyl)-2-(1-methyl-1H-pyrazol-4-yl)-1,3-thiazole-4-carboxamide is a multi-step process that involves the reaction of various chemical reagents. The most common method for synthesizing this compound is through the reaction of 2-amino-4-methylpyrazole, ethyl cyanoacetate, and 2-chloroacetyl chloride in the presence of a base. This reaction results in the formation of the intermediate product, which is then reacted with thioamide to produce the final product.

Scientific Research Applications

N-(cyanomethyl)-2-(1-methyl-1H-pyrazol-4-yl)-1,3-thiazole-4-carboxamide has been extensively studied for its potential therapeutic applications. This compound has been shown to exhibit anti-inflammatory, anti-cancer, and anti-diabetic properties. It has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.